Ethyl 1,2,3-benzothiadiazole-6-carboxylate
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Overview
Description
Ethyl 1,2,3-benzothiadiazole-6-carboxylate (EBTC) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EBTC is a heterocyclic compound that contains a benzene ring fused with a thiadiazole ring. This compound has been synthesized by several methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of Ethyl 1,2,3-benzothiadiazole-6-carboxylate is not fully understood. However, it has been suggested that Ethyl 1,2,3-benzothiadiazole-6-carboxylate may act by inhibiting the activity of enzymes involved in inflammation, cancer, and viral replication. In addition, Ethyl 1,2,3-benzothiadiazole-6-carboxylate may act by disrupting the cell membrane of microorganisms.
Biochemical and Physiological Effects:
Ethyl 1,2,3-benzothiadiazole-6-carboxylate has been found to have several biochemical and physiological effects. In vitro studies have shown that Ethyl 1,2,3-benzothiadiazole-6-carboxylate inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. Ethyl 1,2,3-benzothiadiazole-6-carboxylate has also been found to inhibit the growth of cancer cells and the replication of viruses. In addition, Ethyl 1,2,3-benzothiadiazole-6-carboxylate has been found to have an effect on the growth and development of plants.
Advantages and Limitations for Lab Experiments
Ethyl 1,2,3-benzothiadiazole-6-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and its chemical properties make it suitable for a wide range of applications. However, Ethyl 1,2,3-benzothiadiazole-6-carboxylate has some limitations for lab experiments. It is relatively unstable and can decompose under certain conditions. In addition, the toxicity of Ethyl 1,2,3-benzothiadiazole-6-carboxylate has not been fully studied, which could limit its use in certain applications.
Future Directions
There are several future directions for the study of Ethyl 1,2,3-benzothiadiazole-6-carboxylate. In medicinal chemistry, further studies are needed to determine the potential of Ethyl 1,2,3-benzothiadiazole-6-carboxylate as a treatment for inflammation, cancer, and viral infections. In agriculture, further studies are needed to determine the potential of Ethyl 1,2,3-benzothiadiazole-6-carboxylate as a plant growth regulator and pesticide. In material science, further studies are needed to determine the potential of Ethyl 1,2,3-benzothiadiazole-6-carboxylate in the synthesis of organic semiconductors. In addition, further studies are needed to determine the toxicity of Ethyl 1,2,3-benzothiadiazole-6-carboxylate and its potential effects on human health and the environment.
Conclusion:
In conclusion, Ethyl 1,2,3-benzothiadiazole-6-carboxylate is a heterocyclic compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of Ethyl 1,2,3-benzothiadiazole-6-carboxylate and its effects on human health and the environment.
Synthesis Methods
Ethyl 1,2,3-benzothiadiazole-6-carboxylate can be synthesized by several methods, including the reaction of ethyl anthranilate with thiosemicarbazide followed by cyclization with phosphorus pentoxide, and the reaction of ethyl anthranilate with thiosemicarbazide followed by oxidation with potassium permanganate. The yield of Ethyl 1,2,3-benzothiadiazole-6-carboxylate depends on the method used for synthesis.
Scientific Research Applications
Ethyl 1,2,3-benzothiadiazole-6-carboxylate has been found to have potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, Ethyl 1,2,3-benzothiadiazole-6-carboxylate has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. In agriculture, Ethyl 1,2,3-benzothiadiazole-6-carboxylate has been studied for its potential use as a plant growth regulator and pesticide. In material science, Ethyl 1,2,3-benzothiadiazole-6-carboxylate has been studied for its potential use in the synthesis of organic semiconductors.
properties
CAS RN |
89050-42-0 |
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Molecular Formula |
C9H8N2O2S |
Molecular Weight |
208.24 g/mol |
IUPAC Name |
ethyl 1,2,3-benzothiadiazole-6-carboxylate |
InChI |
InChI=1S/C9H8N2O2S/c1-2-13-9(12)6-3-4-7-8(5-6)14-11-10-7/h3-5H,2H2,1H3 |
InChI Key |
HPYPREPMKIVNBF-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CC2=C(C=C1)N=NS2 |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N=NS2 |
Origin of Product |
United States |
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